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Compound of Interest

Compound Name: Anlotinib (hydrochloride)

Cat. No.: B10783339 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of potent

compounds like Anlotinib (hydrochloride) is of paramount importance. This multi-target

tyrosine kinase inhibitor, used in cancer chemotherapy, requires stringent safety protocols to

minimize exposure and ensure a secure laboratory environment.[1] This document provides

essential procedural guidance for the safe handling, storage, and disposal of Anlotinib
(hydrochloride).

Personal Protective Equipment (PPE)
While some safety data sheets (SDS) do not classify Anlotinib as a hazardous substance, its

mechanism of action as a cytotoxic agent warrants handling with caution.[2] The toxicological

properties have not been thoroughly investigated, and it may be harmful by inhalation,

ingestion, or skin absorption and may cause eye, skin, or respiratory system irritation.[2]

Therefore, a comprehensive suite of personal protective equipment is mandatory. The following

table summarizes the recommended PPE for various laboratory activities involving this

compound.
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Activity Required Personal Protective Equipment

Weighing and Compounding

- Double Nitrile Gloves (Powder-free, ASTM

D6978 compliant)[3]- Disposable, back-

fastening gown (low-permeability fabric)[3]- Fit-

tested N95 or higher respirator[2][3]- Chemical

splash goggles and a full-face shield[3]

Solution Preparation
- Double Nitrile Gloves- Disposable Gown/Lab

Coat (impervious)- Chemical Splash Goggles[4]

General Laboratory Handling - Nitrile Gloves- Lab Coat- Safety Glasses[2][4]

Spill Cleanup

- Double Nitrile Gloves (heavy-duty)- Disposable

Gown/Lab Coat (impervious)- Fit-tested N95 or

higher respirator- Chemical Splash Goggles and

Face Shield- Shoe Covers

Waste Disposal - Nitrile Gloves- Lab Coat- Safety Glasses

Note: Gloves should be inspected before use and proper removal techniques should be

employed to avoid skin contact.[5] Hands should be thoroughly washed after handling.[4]

Operational Plan: Step-by-Step Handling Procedure
A systematic workflow is crucial to prevent contamination and exposure. The following

procedure outlines the key steps from receiving the compound to its disposal.

1. Receiving and Storage:

Upon receipt, verify the integrity of the container.

The container should be labeled with appropriate hazard warnings.

Store in a tightly closed container in a dry, cool, and well-ventilated place, away from strong

acids, bases, and oxidizing agents.[5][6] Recommended storage temperature is often -20°C.

[6][7]

2. Engineering Controls:
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All handling of Anlotinib powder, including weighing and initial solubilization, should be

conducted in a designated area within a chemical fume hood, a Class II Biological Safety

Cabinet, or a glove box to control airborne particles.[2][4]

Ensure that a safety shower and eyewash station are readily accessible.[4][7]

3. Weighing and Solution Preparation:

Wear the appropriate PPE as detailed in the table above.

Use a dedicated set of equipment (spatulas, weigh boats) for handling the compound.

When preparing solutions, add the solvent to the powder slowly to avoid aerosolization.

4. Administration and Experiments:

When handling solutions, wear appropriate PPE to protect against splashes.

All procedures should be performed carefully to minimize the generation of aerosols.

Emergency Procedures
Spill Management:

Evacuate and Secure: Immediately alert others in the area and restrict access to the spill

site.

Don PPE: Wear the appropriate spill cleanup PPE.

Containment: For solid spills, gently cover with a suitable absorbent material to avoid raising

dust.[4] For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

Cleanup: Carefully sweep or scoop up the absorbed material and place it into a sealed,

labeled container for hazardous waste disposal.[4][6]

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.
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Waste Disposal: Dispose of all contaminated materials (including PPE) as hazardous waste

according to institutional and local regulations.

First-Aid Measures:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes.[2][4] Seek medical attention.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[2][4] Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen.[2][6] Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[2][4] Seek immediate

medical attention.

Disposal Plan
All waste materials contaminated with Anlotinib (hydrochloride) must be treated as

hazardous chemical waste.

Solid Waste: This includes contaminated gloves, gowns, weighing papers, and other

disposable lab supplies. Place these items in a designated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Collect all waste solutions containing Anlotinib in a sealed, leak-proof, and

clearly labeled hazardous waste container. Do not mix with other waste streams unless

permitted by your institution's Environmental Health and Safety (EHS) department.

Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a

designated, puncture-proof sharps container for hazardous chemical waste.

Empty Vials: Rinse empty vials three times with a suitable solvent. Collect the rinsate as

hazardous liquid waste. Deface the label before disposing of the vial in the appropriate waste

stream.
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Contact a licensed professional waste disposal service for final disposal.[5] Adhere strictly to all

federal, state, and local environmental regulations for the disposal of this material.[8]

Receiving
Verify container integrity

and labeling

Secure Storage
-20°C, dry, well-ventilated
Tightly sealed container

Store Appropriately

Preparation
Don appropriate PPE

Retrieve for Use

Engineering Controls
Chemical Fume Hood or
Biological Safety Cabinet

Move to Controlled Area

Weighing & Compounding
Handle powder with care

to avoid dust

Solution Preparation
Add solvent to powder slowly

Spill or Exposure EventGeneral Handling
(In-vitro/In-vivo studies)

Decontamination
Clean equipment and work surfaces

Post-Experiment

Waste Segregation

Generate Waste

Solid Waste
(Contaminated PPE, consumables)

Liquid Waste
(Unused solutions, rinsate)

Sharps Waste
(Needles, glass)

Hazardous Waste Disposal
Use licensed disposal service

Follow all regulations

Follow Emergency Procedures
(First Aid & Spill Cleanup)

Dispose of Cleanup Materials
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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